Cas no 2228214-55-7 (3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine)
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine
- 2228214-55-7
- EN300-1950176
-
- Inchi: 1S/C10H12ClF2NO/c1-15-9-6(3-2-4-7(9)11)5-8(14)10(12)13/h2-4,8,10H,5,14H2,1H3
- InChI Key: ZRQRIINYNCHEJS-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1OC)CC(C(F)F)N
Computed Properties
- Exact Mass: 235.0575480g/mol
- Monoisotopic Mass: 235.0575480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.2Ų
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1950176-0.05g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1950176-0.1g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1950176-0.25g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1950176-0.5g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1950176-1.0g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1950176-2.5g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1950176-5.0g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 5g |
$4475.0 | 2023-06-02 | ||
| Enamine | EN300-1950176-10.0g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 10g |
$6635.0 | 2023-06-02 | ||
| Enamine | EN300-1950176-1g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1950176-5g |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine |
2228214-55-7 | 5g |
$3687.0 | 2023-09-17 |
3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine
Research Brief on 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2228214-55-7): Recent Advances and Applications
The compound 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2228214-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated amine structure and chloro-methoxyphenyl moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary investigations suggest that 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine exhibits affinity for specific serotonin and dopamine receptors, making it a potential candidate for treating neurological disorders such as depression, anxiety, and Parkinson's disease. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding interactions, revealing high selectivity for certain receptor subtypes.
In addition to its neurological applications, recent studies have highlighted the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine exhibit inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The study utilized high-throughput screening and molecular docking techniques to identify optimal structural modifications for enhancing efficacy and reducing off-target effects.
The synthetic accessibility of 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development, featuring a streamlined four-step process with improved yield and purity. This advancement addresses previous challenges related to the compound's stereochemistry and stability, paving the way for large-scale production and further preclinical testing.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine. Recent toxicology studies have identified potential metabolic liabilities, prompting research into prodrug strategies and formulation improvements. Collaborative efforts between academic and industrial researchers are underway to address these issues and advance the compound toward clinical trials.
In conclusion, 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2228214-55-7) represents a versatile scaffold with multiple therapeutic applications. The latest research underscores its potential in neurology and oncology while highlighting the need for further optimization. As investigations continue, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel treatments.
2228214-55-7 (3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)